Cas no 1803685-43-9 (4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803685-43-9
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 4856199
• Update Time: 2025-10-28

4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H10F2N4/c10-9(11)6-4-15-7(1-2-12)5(3-13)8(6)14/h4,9H,1,3,13H2,(H2,14,15)
• InChI Key： ZHXHJWFUJDOOML-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(CN)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: -0.1
• Topological Polar Surface Area: 88.7

Additional information on 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1803685-43-9)

4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1803685-43-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including amino, aminomethyl, difluoromethyl, and acetonitrile substituents, makes this compound a versatile intermediate for the development of novel therapeutic agents.

The structural composition of 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile imparts several advantageous properties that are highly valuable in drug discovery. The amino group at the 4-position and the aminomethyl group at the 3-position provide opportunities for further derivatization, enabling the creation of complex molecular architectures. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, while the acetonitrile moiety contributes to solubility and pharmacokinetic profiles. These features make it an attractive building block for medicinal chemists seeking to design innovative small-molecule drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those with multiple substituents that can modulate biological pathways. 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its interactions with targets such as kinases and transcription factors.

The difluoromethyl group in 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile is particularly noteworthy due to its ability to improve pharmacokinetic properties in drug candidates. This substituent can enhance binding affinity by increasing lipophilicity while maintaining metabolic stability, making it a preferred choice in medicinal chemistry. The aminomethyl group further extends the compound's utility by allowing for facile conjugation with other pharmacophores or biomolecules. These characteristics position 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile as a valuable scaffold for developing next-generation therapeutics.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for novel drug candidates derived from compounds like 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile. Computational modeling has been instrumental in predicting binding interactions and optimizing molecular structures for improved efficacy and reduced toxicity. Additionally, synthetic methodologies have evolved to enable efficient production of complex derivatives, allowing researchers to rapidly explore structural variations and biological activity profiles.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile exemplifies the importance of specialized intermediates in this endeavor. Its unique combination of functional groups makes it a promising candidate for further development into drugs that address unmet medical needs. As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

Looking ahead, the future prospects for 4-Amino-3-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile are bright, with ongoing studies exploring its role in emerging therapeutic areas such as precision medicine and immunotherapy. The compound's versatility as a synthetic intermediate ensures its continued relevance in drug discovery efforts worldwide. By leveraging cutting-edge technologies and innovative approaches, researchers are poised to unlock new therapeutic possibilities derived from this remarkable compound.